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Compound of Interest

Compound Name: Lehmannine

cat. No.: BO57778

An In-depth Technical Guide to Lehmannine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lehmannine is a naturally occurring matrine-tetracyclic type alkaloid that has been isolated
from the plant Sophora alopecuroides.[1] As a member of the quinolizidine alkaloid family, it
shares a structural framework with other biologically active compounds. This document
provides a comprehensive overview of the current knowledge on the chemical structure of
Lehmannine. While its complete physicochemical properties, detailed experimental protocols,
and specific biological activities remain largely uncharacterized in publicly accessible literature,
this guide consolidates the available information and provides a foundation for future research
endeavors.

Chemical Structure and Identification

Lehmannine possesses a complex tetracyclic quinolizidine core structure. Its systematic and
molecular identifiers are crucial for unambiguous identification in research and development.

Table 1: Chemical Identification of Lehmannine
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Identifier Value Source

(1S,2R,9S5,17S)-7,13-
IUPAC Name diazatetracyclo[7.7.1.02,7.013,7]  PubChem

heptadec-3-en-6-one

CAS Number 58480-54-9 Biorbyt[2]
Molecular Formula C15H22N20 Biorbyt[2]
Molecular Weight 246.35 g/mol Biorbyt[2]

C1C[C@H]2CN3--INVALID-
SMILES String LINK-- PubChem
[C@@H]4[C@H]2N(C1)CCC4

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Lehmannine, such as melting
point, boiling point, and solubility, are not readily available in the current scientific literature.
Commercial suppliers indicate that it is a solid, typically stored at -20°C.[2]

Table 2: Physicochemical Properties of Lehmannine

Property Value Notes

Information from commercial

Physical State Solid )
suppliers.
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Recommended by commercial
Storage Temperature -20°C

suppliers.[2]

Spectroscopic Data
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Comprehensive spectroscopic data (Nuclear Magnetic Resonance, Infrared, and Mass
Spectrometry) for Lehmannine are not available in publicly accessible databases or literature.
The structural elucidation was likely performed at the time of its initial isolation, but the detailed
spectral assignments have not been widely disseminated.

Biological Activity and Mechanism of Action

Lehmannine is classified as a matrine-type alkaloid.[1] Matrine and its derivatives, also
isolated from Sophora species, are known to exhibit a wide range of pharmacological activities,
including anti-inflammatory, anti-viral, and anti-tumor effects.[3][4][5] The total alkaloids from
Sophora alopecuroides have demonstrated anti-tumor effects in mouse models.[6][7] However,
specific biological activity data, such as ICso values for particular targets, for Lehmannine itself
have not been reported.

Currently, there is no information available regarding the specific signaling pathways modulated
by Lehmannine or its precise mechanism of action.

Table 3: Biological Activity Profile of Lehmannine and Related Alkaloids

Compound/Extract Biological Activity Quantitative Data (ICso)

Lehmannine Data not available Data not available

_ Anti-tumor, anti-inflammatory, N _
Matrine o Not specified for Lehmannine
anti-viral

Total Alkaloids from Sophora ] N )
Anti-tumor Not specified for Lehmannine

alopecuroides

Experimental Protocols

Detailed experimental protocols for the synthesis or a specific, reproducible isolation procedure
for Lehmannine, including yields and purification methods, are not described in the available
literature. General methods for the extraction and isolation of alkaloids from Sophora
alopecuroides have been published.[6][7] These typically involve extraction with an acidified
solvent, followed by basification and extraction with an organic solvent, and subsequent
chromatographic separation.
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Logical Relationships and Future Directions

The current understanding of Lehmannine is primarily limited to its chemical structure and its
origin as a natural product. The lack of detailed experimental and biological data presents a
significant opportunity for further research. The logical workflow for advancing the knowledge of

this compound is outlined below.

Figure 1. Proposed Research Workflow for Lehmannine
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Figure 1. Proposed Research Workflow for Lehmannine

This workflow highlights the necessary steps to fully characterize Lehmannine and evaluate its
potential as a therapeutic agent. Key areas for immediate investigation include the
development of a robust isolation protocol, full spectroscopic characterization, and broad-
spectrum biological screening to identify potential therapeutic applications. The elucidation of
its mechanism of action and the signaling pathways it may modulate will be critical for any
future drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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